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Compound Name: sec-Butyl maleate

Cat. No.: B15282594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
The utilization of sec-butyl maleate in adhesive formulations, particularly in the synthesis of

vinyl acetate-based copolymers, offers a versatile platform for tailoring adhesive properties. As

a comonomer, sec-butyl maleate can significantly influence the performance characteristics of

the final adhesive product, including its flexibility, tackiness, and adhesion to various

substrates. Its role is analogous to the more commonly used dibutyl maleate (DBM), where it

acts as an internal plasticizer, reducing the glass transition temperature (Tg) of the polymer and

thereby imparting greater flexibility and peel strength.

The incorporation of sec-butyl maleate into a polymer backbone, such as polyvinyl acetate

(PVAc), disrupts the crystalline structure of the homopolymer, leading to a softer and more

pliable adhesive film. This modification is particularly beneficial for pressure-sensitive

adhesives (PSAs) and flexible packaging applications where the ability to conform to irregular

surfaces and withstand peeling forces is paramount.

The concentration of sec-butyl maleate in the copolymer is a critical factor in determining the

final adhesive properties. A higher concentration typically leads to a lower Tg, resulting in a

softer, tackier adhesive. Conversely, a lower concentration will yield a harder, less tacky

adhesive with higher cohesive strength. The optimal concentration will depend on the specific

application requirements.
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Furthermore, the sec-butyl ester group, with its branched structure, may offer unique steric and

electronic effects compared to linear butyl isomers, potentially influencing monomer reactivity

ratios during polymerization and the final viscoelastic properties of the adhesive.

Chemical and Physical Properties of sec-Butyl
Maleate

Property Value Reference

Molecular Formula C8H12O4 [1]

Molecular Weight 172.18 g/mol [1]

IUPAC Name
(Z)-4-butan-2-yloxy-4-oxobut-

2-enoic acid
[1]

CAS Number 924-63-0

Appearance Colorless liquid (presumed)

Boiling Point Data not available

Density Data not available

Solubility
Presumed soluble in organic

solvents

Hypothetical Performance Data of Vinyl Acetate/sec-
Butyl Maleate Copolymer Adhesives
The following table presents hypothetical performance data for a series of vinyl acetate/sec-
butyl maleate (VAc/sBM) copolymers. These values are illustrative and would need to be

confirmed by experimental data. The data is extrapolated from typical performance of similar

vinyl copolymer adhesives.
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VAc/sBM Ratio
(w/w)

Glass
Transition
Temp. (Tg) (°C)

Peel Adhesion
(N/25 mm)
(ASTM D3330)

Shear Strength
(hours) (ASTM
D3654)

Tack (g/cm²)

95/5 25 8.5 > 72 450

90/10 15 12.0 48 600

85/15 5 15.5 24 750

80/20 -5 18.0 12 850

Experimental Protocols
Synthesis of Vinyl Acetate/sec-Butyl Maleate (VAc/sBM)
Copolymer Emulsion
This protocol is adapted from the synthesis of vinyl acetate-dibutyl maleate copolymers.[2]

Materials:

Vinyl Acetate (VAc), inhibitor-free

sec-Butyl Maleate (sBM)

Polyvinyl Alcohol (PVOH), 88% hydrolyzed

Ammonium Persulfate (APS)

Sodium Bicarbonate

Octylphenol Ethoxylate (OP-10) or other suitable surfactant

Deionized Water

Equipment:

Jacketed glass reactor with reflux condenser, nitrogen inlet, and mechanical stirrer

Heating mantle or water bath
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Monomer addition funnel

Thermocouple

Procedure:

Preparation of the Initial Charge: In the reactor, dissolve polyvinyl alcohol in deionized water

with gentle heating and stirring until fully dissolved.

Add the surfactant (e.g., OP-10) and a portion of the ammonium persulfate initiator

(approximately 10-20% of the total).

Heat the reactor contents to 60-70°C under a nitrogen blanket with continuous stirring.

Monomer Feed: Prepare a pre-emulsion of vinyl acetate and sec-butyl maleate in the

desired ratio with a small amount of surfactant and deionized water.

Slowly feed the monomer pre-emulsion into the reactor over a period of 3-4 hours,

maintaining the reaction temperature at 70-80°C.

Completion of Reaction: After the monomer feed is complete, add the remaining ammonium

persulfate solution to the reactor.

Increase the temperature to 90-100°C and hold for 10-20 minutes to ensure complete

monomer conversion.

Cooling and pH Adjustment: Cool the reactor to 60°C and add a solution of sodium

bicarbonate to adjust the pH to between 4 and 6.

Continue cooling to room temperature.

Characterization: The resulting emulsion can be characterized for solid content, viscosity,

particle size, and glass transition temperature (Tg) using standard techniques such as

gravimetry, viscometry, dynamic light scattering (DLS), and differential scanning calorimetry

(DSC).
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Jacketed Glass Reactor

Monomer Preparation

Product

1. Dissolve PVOH in Water

2. Add Surfactant & Initial APS

3. Heat to 60-70°C under N2

5. Monomer Emulsion Feed (3-4h at 70-80°C)

6. Add Remaining APS

7. Heat to 90-100°C (10-20 min)

8. Cool to 60°C

9. Adjust pH with NaHCO3

10. Cool to Room Temperature

Final Copolymer Emulsion

4. Prepare VAc/sBM Pre-emulsion
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Workflow for VAc/sBM Copolymer Emulsion Synthesis.
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Adhesive Performance Testing
a) Peel Adhesion Test (Adapted from ASTM D3330 / D903)

This test measures the force required to peel an adhesive tape from a standard test panel at a

specified angle and speed.[3][4][5][6][7][8][9]

Procedure:

Sample Preparation: Coat the synthesized adhesive emulsion onto a suitable backing

material (e.g., 2 mil PET film) and dry to a consistent film thickness. Cut the coated film into

1-inch (25 mm) wide strips.

Application: Apply the adhesive strip to a clean, standard test panel (e.g., stainless steel)

using a 4.5 lb roller to ensure uniform contact.

Conditioning: Allow the bonded sample to dwell at standard conditions (23°C, 50% RH) for a

specified time (e.g., 20 minutes or 24 hours).

Testing: Mount the test panel in the lower jaw of a tensile testing machine. Attach the free

end of the tape to the upper jaw.

Peel the tape from the panel at a 180° angle at a constant speed of 12 inches/min (300

mm/min).

Data Recording: Record the force required to peel the tape over a specified distance. The

average force is reported in Newtons per 25 mm (or lbs/inch).

b) Shear Strength Test (Adapted from ASTM D3654)

This test determines the ability of an adhesive tape to resist a static load applied parallel to the

surface of the bond.[10][11][12][13][14]

Procedure:

Sample Preparation: Prepare a 1-inch x 1-inch (25 mm x 25 mm) sample of the adhesive

tape.
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Application: Apply the tape to a standard test panel, leaving an overhang.

Conditioning: Hang the test panel in a temperature-controlled chamber (e.g., 23°C or an

elevated temperature) for a short dwell time.

Loading: Attach a standard weight (e.g., 1 kg) to the free end of the tape.

Data Recording: Record the time it takes for the tape to fail and the weight to fall. The result

is reported in hours or minutes.
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Sample Preparation

Peel Adhesion Test (ASTM D3330/D903) Shear Strength Test (ASTM D3654)

Coat Adhesive Emulsion onto Backing

Dry to Consistent Film Thickness

Cut into Standard Sized Strips

Apply Strip to Test Panel with Roller Apply 1x1 inch Sample to Panel

Condition Sample (Dwell Time)

Mount in Tensile Tester

Peel at 180° and 300 mm/min

Record Average Peel Force

Condition in Test Chamber

Hang Panel and Attach Weight

Record Time to Failure
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General Workflow for Adhesive Performance Testing.
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Logical Relationships in Adhesive Formulation
The properties of the final adhesive are a result of the interplay between the monomer

composition and the resulting polymer architecture.

Formulation Inputs Polymer Properties Adhesive Performance

VAc / sBM Ratio Glass Transition Temp. (Tg)determines

Initiator Concentration Molecular Weight & MWDinfluences

Surfactant Type & Conc. Particle Sizecontrols

Peel Strengthinversely correlates with

Shear Strength

correlates with

Tack

inversely correlates with

correlates with

can influence

Click to download full resolution via product page

Influence of Formulation on Adhesive Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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